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11-deoxytetrodotoxin 11-deoxytetrodotoxin
Brand Name: Vulcanchem
CAS No.: 113564-23-1
VCID: VC0038014
InChI: InChI=1S/C11H17N3O7/c1-9(18)4-2-6(16)13-8(12)14-10(2)3(15)5(9)21-11(19,20-4)7(10)17/h2-7,15-19H,1H3,(H3,12,13,14)/t2-,3?,4-,5+,6+,7+,9+,10-,11+/m1/s1
SMILES: CC1(C2C3C(N=C(NC34C(C1OC(C4O)(O2)O)O)N)O)O
Molecular Formula: C11H17N3O7
Molecular Weight: 303.27 g/mol

11-deoxytetrodotoxin

CAS No.: 113564-23-1

Main Products

VCID: VC0038014

Molecular Formula: C11H17N3O7

Molecular Weight: 303.27 g/mol

11-deoxytetrodotoxin - 113564-23-1

CAS No. 113564-23-1
Product Name 11-deoxytetrodotoxin
Molecular Formula C11H17N3O7
Molecular Weight 303.27 g/mol
IUPAC Name (1R,5S,6R,7R,9S,11S,13S,14S)-3-amino-14-methyl-8,10-dioxa-2,4-diazatetracyclo[7.3.1.17,11.01,6]tetradec-3-ene-5,9,12,13,14-pentol
Standard InChI InChI=1S/C11H17N3O7/c1-9(18)4-2-6(16)13-8(12)14-10(2)3(15)5(9)21-11(19,20-4)7(10)17/h2-7,15-19H,1H3,(H3,12,13,14)/t2-,3?,4-,5+,6+,7+,9+,10-,11+/m1/s1
Standard InChIKey XXUFXWUHBMGUMY-FDOMXQSUSA-N
Isomeric SMILES C[C@@]1([C@H]2[C@@H]3[C@@H](N=C(N[C@]34[C@@H]([C@](O2)(O[C@H]1C4O)O)O)N)O)O
SMILES CC1(C2C3C(N=C(NC34C(C1OC(C4O)(O2)O)O)N)O)O
Canonical SMILES CC1(C2C3C(N=C(NC34C(C1OC(C4O)(O2)O)O)N)O)O
Synonyms 11-deoxytetrodotoxin
11-deoxytetrodotoxin, (4beta)-isome
PubChem Compound 163911
Last Modified Nov 11 2021
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